Cas no 1248447-14-4 (5-Methyl-6-(pentyloxy)pyridin-3-amine)

• Product Name: 5-Methyl-6-(pentyloxy)pyridin-3-amine
• CAS No: 1248447-14-4
• MF: C₁₁H₁₈N₂O
• MW: 194.273422718048
• CID: 1033433
• PubChem ID: 62476245
• Update Time: 2025-05-23

5-Methyl-6-(pentyloxy)pyridin-3-amine Chemical and Physical Properties

Names and Identifiers

• 5-Methyl-6-(pentyloxy)pyridin-3-amine
• 5-methyl-6-pentoxypyridin-3-amine
• 1248447-14-4
• DB-306823
• DTXSID60734399
• J-517796
• AKOS011764680

• Inchi： 1S/C11H18N2O/c1-3-4-5-6-14-11-9(2)7-10(12)8-13-11/h7-8H,3-6,12H2,1-2H3
• InChI Key： KURWDYPBHSIXCS-UHFFFAOYSA-N
• SMILES： O(C1C(C)=CC(=CN=1)N)CCCCC

Computed Properties

• Exact Mass: 194.141913202g/mol
• Monoisotopic Mass: 194.141913202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 48.1Ų

Additional information on 5-Methyl-6-(pentyloxy)pyridin-3-amine

5-Methyl-6-(pentyloxy)pyridin-3-amine (CAS 1248447-14-4): A Comprehensive Guide to Its Properties and Applications

5-Methyl-6-(pentyloxy)pyridin-3-amine (CAS 1248447-14-4) is a specialized organic compound belonging to the pyridine derivative family. With its unique molecular structure featuring a methyl group at the 5-position and a pentyloxy group at the 6-position, this compound has attracted significant attention in pharmaceutical and agrochemical research. The presence of the amine functional group at the 3-position makes it particularly valuable for further chemical modifications and synthesis applications.

The growing interest in pyridine-based compounds like 5-Methyl-6-(pentyloxy)pyridin-3-amine stems from their versatile applications in drug discovery and material science. Researchers frequently search for information about its synthetic pathways, physical-chemical properties, and potential biological activities. This compound's molecular weight of 194.28 g/mol and its moderate lipophilicity make it an interesting candidate for various formulation developments.

In pharmaceutical applications, 5-Methyl-6-(pentyloxy)pyridin-3-amine serves as a valuable building block for more complex molecules. Its structural features allow for diverse modifications, making it particularly useful in the development of small molecule therapeutics. Recent studies have explored its potential as a precursor in synthesizing compounds with neurological activity, aligning with current research trends in CNS drug development.

The compound's solubility characteristics and stability profile are frequently researched topics, especially for formulation scientists. 5-Methyl-6-(pentyloxy)pyridin-3-amine demonstrates good solubility in common organic solvents like ethanol, methanol, and dimethyl sulfoxide, while being less soluble in water. These properties are crucial for researchers working on drug delivery systems and pharmaceutical formulations.

From a synthetic chemistry perspective, CAS 1248447-14-4 offers several interesting possibilities. The amine group can participate in various reactions including acylation, sulfonylation, and reductive amination, while the pentyloxy chain provides opportunities for further functionalization. These characteristics make it a versatile intermediate in medicinal chemistry projects, particularly in the design of bioactive molecules.

Quality control aspects of 5-Methyl-6-(pentyloxy)pyridin-3-amine are another area of professional interest. Analytical methods for its characterization typically include HPLC analysis, mass spectrometry, and NMR spectroscopy. The compound generally shows high purity when properly synthesized, with typical impurities including reaction intermediates or decomposition products that can be monitored through these analytical techniques.

In material science applications, the pyridine core structure of CAS 1248447-14-4 contributes to its potential use in developing functional materials. Researchers have investigated its incorporation into coordination complexes and its behavior in various catalytic systems. The compound's electronic properties make it interesting for applications in organic electronics and photovoltaic materials.

Storage and handling recommendations for 5-Methyl-6-(pentyloxy)pyridin-3-amine typically suggest keeping it in a cool, dry environment, protected from light and moisture. While not classified as highly hazardous, standard laboratory precautions should be followed when working with this chemical compound, including the use of appropriate personal protective equipment.

The market for specialty pyridine derivatives like 5-Methyl-6-(pentyloxy)pyridin-3-amine has shown steady growth, driven by increasing demand from the pharmaceutical industry and research institutions. Suppliers often highlight its high purity grades (typically ≥95% or ≥98%) and customizable packaging options to meet diverse research needs. Current pricing trends reflect its status as a research-grade chemical with specialized applications.

Future research directions for CAS 1248447-14-4 may explore its potential in green chemistry applications and sustainable synthesis methods. There's growing interest in developing more efficient synthetic routes that minimize waste and energy consumption, aligning with broader trends in environmentally friendly chemical production. Additionally, its possible biological activities warrant further investigation in various drug discovery programs.

For researchers considering working with 5-Methyl-6-(pentyloxy)pyridin-3-amine, it's important to consult the latest scientific literature and safety data sheets. While not extensively studied for all potential applications, its structural features suggest promising opportunities in multiple domains of chemical research and development, particularly in the design of novel therapeutic agents and advanced materials.